Cas no 1804376-11-1 (6-Aminomethyl-3-fluoro-2-iodopyridine)

• Product Name: 6-Aminomethyl-3-fluoro-2-iodopyridine
• CAS No: 1804376-11-1
• MF: C₆H₆FIN₂
• MW: 252.028116703033
• CID: 4899473
• Update Time: 2025-06-10

6-Aminomethyl-3-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-3-fluoro-2-iodopyridine

• Inchi： 1S/C6H6FIN2/c7-5-2-1-4(3-9)10-6(5)8/h1-2H,3,9H2
• InChI Key： DOXTWJRWQIOYNP-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Additional information on 6-Aminomethyl-3-fluoro-2-iodopyridine

6-Aminomethyl-3-fluoro-2-iodopyridine: A Comprehensive Overview

The compound 6-Aminomethyl-3-fluoro-2-iodopyridine (CAS No. 1804376-11-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the pyridine derivatives family, characterized by its unique structure and functional groups. The presence of an amino group (-NH2) at the 6-position, a fluorine atom at the 3-position, and an iodine atom at the 2-position makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The 6-Aminomethyl group in this compound is particularly interesting due to its ability to participate in various nucleophilic reactions, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom at the 3-position introduces electronic effects that can modulate the reactivity of the molecule, while the iodine atom at the 2-position provides a site for further functionalization.

One of the most promising applications of 6-Aminomethyl-3-fluoro-2-iodopyridine is in the field of medicinal chemistry. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of novel anti-cancer agents. The aminomethyl group allows for easy modification, enabling the incorporation of various pharmacophores into the molecule. Additionally, the fluorine and iodine substituents contribute to the molecule's solubility and bioavailability, which are critical factors in drug design.

In materials science, this compound has shown potential as a building block for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The pyridine ring provides a rigid structure that can stabilize these materials, while the substituents offer opportunities for functionalization. Recent research has focused on using this compound to create MOFs with enhanced catalytic activity, which could have applications in industrial processes such as oil refining and chemical synthesis.

The synthesis of 6-Aminomethyl-3-fluoro-2-iodopyridine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include nucleophilic substitution reactions and Friedel-Crafts alkylation, which are optimized to ensure high yields and purity. The use of iodine as a leaving group facilitates subsequent transformations, making this compound highly versatile in synthetic routes.

From an environmental perspective, researchers have investigated the degradation pathways of this compound under various conditions. Studies suggest that it undergoes hydrolysis under alkaline conditions, producing less hazardous byproducts. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 6-Aminomethyl-3-fluoro-2-iodopyridine (CAS No. 1804376-11-1) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow.